Hexetidine
Hexetidine
1,3-bis(2-ethylhexyl)-5-methyl-1,3-diazinan-5-amine is an organonitrogen heterocyclic compound and an organic heteromonocyclic compound.
A bactericidal and fungicidal antiseptic. It is used as a 0.1% mouthwash for local infections and oral hygiene.
A bactericidal and fungicidal antiseptic. It is used as a 0.1% mouthwash for local infections and oral hygiene. (From Martindale, The Extra Pharmacopoeia, 30th ed, p797)
A bactericidal and fungicidal antiseptic. It is used as a 0.1% mouthwash for local infections and oral hygiene.
A bactericidal and fungicidal antiseptic. It is used as a 0.1% mouthwash for local infections and oral hygiene. (From Martindale, The Extra Pharmacopoeia, 30th ed, p797)
Brand Name:
Vulcanchem
CAS No.:
141-94-6
VCID:
VC0529914
InChI:
InChI=1S/C21H45N3/c1-6-10-12-19(8-3)14-23-16-21(5,22)17-24(18-23)15-20(9-4)13-11-7-2/h19-20H,6-18,22H2,1-5H3
SMILES:
CCCCC(CC)CN1CC(CN(C1)CC(CC)CCCC)(C)N
Molecular Formula:
C21H45N3
Molecular Weight:
339.6 g/mol
Hexetidine
CAS No.: 141-94-6
Cat. No.: VC0529914
Molecular Formula: C21H45N3
Molecular Weight: 339.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,3-bis(2-ethylhexyl)-5-methyl-1,3-diazinan-5-amine is an organonitrogen heterocyclic compound and an organic heteromonocyclic compound. A bactericidal and fungicidal antiseptic. It is used as a 0.1% mouthwash for local infections and oral hygiene. A bactericidal and fungicidal antiseptic. It is used as a 0.1% mouthwash for local infections and oral hygiene. (From Martindale, The Extra Pharmacopoeia, 30th ed, p797) |
|---|---|
| CAS No. | 141-94-6 |
| Molecular Formula | C21H45N3 |
| Molecular Weight | 339.6 g/mol |
| IUPAC Name | 1,3-bis(2-ethylhexyl)-5-methyl-1,3-diazinan-5-amine |
| Standard InChI | InChI=1S/C21H45N3/c1-6-10-12-19(8-3)14-23-16-21(5,22)17-24(18-23)15-20(9-4)13-11-7-2/h19-20H,6-18,22H2,1-5H3 |
| Standard InChI Key | DTOUUUZOYKYHEP-UHFFFAOYSA-N |
| SMILES | CCCCC(CC)CN1CC(CN(C1)CC(CC)CCCC)(C)N |
| Canonical SMILES | CCCCC(CC)CN1CC(CN(C1)CC(CC)CCCC)(C)N |
| Appearance | Solid powder |
| Boiling Point | 160 °C at 0.4 mm Hg |
| Colorform | Liquid |
| Melting Point | Freezing point = 70 °C |
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